Cas no 1707399-17-4 (2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one)

• Product Name: 2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CAS No: 1707399-17-4
• MF: C₁₂H₁₈N₆O
• MW: 262.310921192169
• CID: 5161832
• Update Time: 2025-06-03

2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(4-amino-1-piperidinyl)-5-ethyl-

• Inchi： 1S/C12H18N6O/c1-2-9-7-10(19)18-11(14-9)15-12(16-18)17-5-3-8(13)4-6-17/h7-8H,2-6,13H2,1H3,(H,14,15,16)
• InChI Key： UNTFFSGCYAGRHQ-UHFFFAOYSA-N
• SMILES： C12N=C(N3CCC(N)CC3)NN1C(=O)C=C(CC)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one: A Comprehensive Overview

The compound 2-(4-Amino-piperidin-1-yl)-5-ethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one, identified by the CAS number 1707399-17-4, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of pyrimidine derivatives and has garnered considerable attention due to its potential applications in drug discovery and development. The structure of this compound is characterized by a fused triazolopyrimidine ring system with a piperidine moiety and an ethyl group substitution. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. The presence of the piperidine ring in this compound introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Moreover, the ethyl group substitution at position 5 enhances the molecule's lipophilicity, potentially improving its bioavailability and pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Preclinical studies have demonstrated that 2-(4-Amino-piperidin-1-yl)-5-ethyl-substituted triazolopyrimidine derivatives exhibit potent inhibitory activity against several kinases, making them strong candidates for anti-cancer drug development.

In addition to its kinase inhibitory properties, this compound has also shown potential in other therapeutic areas. For instance, research has indicated that it may possess anti-inflammatory and anti-microbial activities. These findings underscore the versatility of this molecule and its potential to address multiple disease states through different mechanisms.

The synthesis of CAS No. 1707399-17-4 involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis pathway, improving yield and purity. These improvements are essential for scaling up production for preclinical and clinical testing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and provide insights into its conformational flexibility and stability under various conditions.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activity of this compound. Computational modeling techniques are being employed to predict binding affinities with target proteins and to design analogs with improved potency and selectivity.

In conclusion, 2-(4-Amino-piperidin-1-yli)-5-Ethyl-triazolopyrimidine derivative (CAS No. 1707399) stands as a testament to the progress in heterocyclic chemistry and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.